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Compound of Interest

Compound Name: 1-Undecene

CAS No.: 68526-57-8

Cat. No.: B7765897

Get Quote

Executive Summary & Risk Assessment
1-Undecene is an alpha-olefin often perceived as "low risk" due to its relatively high boiling

point (~192°C) compared to shorter-chain alkenes.[1][2] This complacency is a safety failure

mode.[1]

While it does not pose the immediate explosive vapor threat of 1-Hexene, 1-Undecene
presents a critical aspiration hazard (Category 1) and significant lipophilic toxicity.[1] Its low

surface tension allows it to bypass the gag reflex if ingested or aerosolized, rapidly coating the

alveoli and causing chemical pneumonitis—a condition that is often fatal and difficult to treat.[1]

This guide moves beyond the generic SDS to provide a logistical framework for handling 1-
Undecene, focusing on permeation dynamics, static mitigation, and exposure control.[1]

Physicochemical Hazard Analysis
Effective PPE selection relies on understanding the molecule's behavior, not just its regulatory

classification.[1]
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Property Value Operational Implication

Flash Point ~62–66°C (Closed Cup)

Combustible (Class IIIA). It will

not ignite at room temp, but will

sustain a fire if heated or

misted.[1][2] Static discharge

is a risk during high-velocity

transfer.[1]

Vapor Pressure 0.49 mmHg @ 25°C

Low inhalation risk at rest.[1][2]

High risk if sonicated, sprayed,

or heated >50°C.

Viscosity < 20.5 mm²/s @ 40°C

Aspiration Hazard. The fluid is

thin enough to flow into the

lungs faster than the epiglottis

can close.

Solubility Lipophilic (Log Kow > 5)

Skin Defatting. Rapidly

solvates skin oils, leading to

dermatitis and increasing

permeability for other

cotoxicants.[1]

Personal Protective Equipment (PPE) Matrix
Hand Protection: Permeation Dynamics
Crucial Warning: Do NOT use natural rubber latex. 1-Undecene is an aliphatic hydrocarbon; it

will swell and degrade latex within minutes, compromising the barrier.[1][2]
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Material Thickness Breakthrough Time Usage Scenario

Nitrile 4–6 mil (0.10 mm) > 30 mins

Standard Lab Work.

Good for incidental

splash protection.[1]

[2] Change

immediately upon

contamination.[1]

Viton® (FKM) 10–12 mil > 480 mins

High Exposure.

Required for spill

cleanup, bulk transfer

(>1L), or immersion

tasks.[1]

PVA Any AVOID

Polyvinyl alcohol is

water-soluble and

generally poor against

pure hydrocarbons;

often rigid and

impractical.[1][2]

Respiratory Protection[1][2][3][4]
Standard Conditions (Room Temp): Fume hood is sufficient.

Elevated Risk (Heating/Spraying): If working outside a hood or heating >60°C, use a half-

face respirator with Organic Vapor (OV) cartridges (Black band).[1]

Mechanism:[1][2] The aliphatic chain binds effectively to activated charcoal filters.[1][2]

Eye & Body Protection[1][2]
Eyes: Chemical splash goggles (indirect vent).[1][2] Safety glasses are insufficient due to the

high irritancy (H319) and low surface tension (creeping) of the liquid.[1][2]

Body: Standard cotton lab coat is acceptable for small volumes.[1][2] For drum handling, use

a Tyvek® or chemically resistant apron to prevent clothing saturation.[1]
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Operational Workflow: Safe Transfer Protocol
The following diagram outlines the decision logic for handling 1-Undecene, integrating static

control and PPE escalation.

Task: Handle 1-Undecene

Check Volume & Temp

< 100mL @ Room Temp > 1L OR Heated > 50°C

PPE: Nitrile Gloves + Goggles
Engineering: Fume Hood

PPE: Viton Gloves + Face Shield
+ OV Respirator (if open system)

Perform Transfer
(Low Shear / Low Velocity)

Static Mitigation:
Ground Container & Bond Funnel

Disposal: Non-Halogenated
Organic Waste Stream

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection and static control based on operational scale.

Static Electricity Mitigation
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Hydrocarbons like 1-Undecene have low electrical conductivity.[1][2] During transfer

(especially pouring into plastic or glass), static charge accumulates.[1]

Requirement: When transferring >1L, ensure the receiving vessel is grounded.

Technique: Use a metal dip tube that touches the bottom of the container to prevent "splash

filling," which generates static mist.[1][2]

Emergency Response & Disposal
Spill Management

Isolate: Evacuate the immediate area (10-meter radius).

Extinguish: Remove all ignition sources (hot plates, stirrers).

Absorb: Do not use combustible materials like sawdust.[1][2] Use vermiculite, sand, or

polypropylene pads.[1]

Clean: Wash the area with a detergent solution.[1][2] 1-Undecene is insoluble in water;

water alone will just spread the slick.[1][2]

First Aid (Causality-Based)
Ingestion:DO NOT INDUCE VOMITING.

Why? Vomiting forces the low-viscosity liquid back up the esophagus, drastically

increasing the risk of it entering the trachea (aspiration).[1]

Skin Contact: Wash with soap and water for 15 minutes.[1][2]

Why? You must emulsify the oil to remove it; water alone is ineffective.[1]

Eye Contact: Flush for 15 minutes. Lift eyelids to ensure no hydrocarbon is trapped by

surface tension.[1]

Disposal Logistics
Waste Stream: Organic Solvents (Non-Halogenated).[1][2]
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Container: High-Density Polyethylene (HDPE) or Steel.[1][2]

Code: Check local regulations (often categorized under D001 Ignitable in the US if FP <

60°C, but since FP is borderline, treat as combustible waste).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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